Cas no 1349708-97-9 (1-(Oxetan-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-(Oxetan-3-yl)-1H-pyrazol-5-amine
• CAS No: 1349708-97-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD20233066
• CID: 3164129
• PubChem ID: 56604366
• Update Time: 2025-06-08

1-(Oxetan-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Oxetan-3-yl)-1H-pyrazol-5-amine
• DB-406562
• AKOS024160786
• EN300-816144
• MFCD20233066
• 2-Oxetan-3-yl-2H-pyrazol-3-ylamine
• 2-(oxetan-3-yl)pyrazol-3-amine
• 1-?(3-?oxetanyl)?-1H-?pyrazol-?5-?amine
• 1-(3-Oxetanyl)-1H-pyrazol-5-amine
• AS-34828
• CS-0052817
• 1349708-97-9
• ZDC70897

• MDL： MFCD20233066
• Inchi： 1S/C6H9N3O/c7-6-1-2-8-9(6)5-3-10-4-5/h1-2,5H,3-4,7H2
• InChI Key： XKHSVLAFKPJITN-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1C(=CC=N1)N

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 339.0±32.0 °C at 760 mmHg
• Flash Point: 158.8±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(Oxetan-3-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Oxetan-3-yl)-1H-pyrazol-5-amine

Introduction to 1-(Oxetan-3-yl)-1H-pyrazol-5-amine (CAS No. 1349708-97-9)

1-(Oxetan-3-yl)-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1349708-97-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, characterized by a five-membered aromatic ring containing two nitrogen atoms, and is functionalized with an oxetane moiety at the 1-position and an amine group at the 5-position. The unique structural features of 1-(Oxetan-3-yl)-1H-pyrazol-5-amine make it a promising scaffold for the development of novel bioactive molecules with potential therapeutic applications.

The oxetane ring, a three-membered cyclic ether, introduces conformational constraints and reactivity that can be exploited for drug design. In particular, the oxetane group can enhance binding affinity and selectivity by forming specific interactions with biological targets. The pyrazole core, on the other hand, is a well-established pharmacophore found in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The combination of these structural elements in 1-(Oxetan-3-yl)-1H-pyrazol-5-amine suggests potential applications in modulating various biological pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Pyrazole derivatives, in particular, have been extensively studied for their role in inhibiting enzymes and receptors involved in disease pathways. The amine group at the 5-position of 1-(Oxetan-3-yl)-1H-pyrazol-5-amine provides a site for further chemical modification, allowing for the synthesis of libraries of derivatives with tailored biological properties. This flexibility has made it a valuable intermediate in medicinal chemistry.

One of the most compelling aspects of 1-(Oxetan-3-yl)-1H-pyrazol-5-amine is its potential as a lead compound for drug development. The oxetane ring can participate in hydrogen bonding and hydrophobic interactions, which are critical for receptor binding. Additionally, the pyrazole moiety can engage in π-stacking interactions with aromatic residues in protein targets, further enhancing binding affinity. These interactions are essential for designing molecules that exhibit high selectivity and potency.

The synthesis of 1-(Oxetan-3-yl)-1H-pyrazol-5-amine typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The oxetane ring can be introduced through cycloaddition reactions or by functionalizing pre-formed pyrazole derivatives. The amine group can be further modified through various chemical transformations, such as acylation or alkylation, to introduce additional functional groups that may enhance biological activity.

In recent years, computational methods have been increasingly employed to accelerate the discovery of novel bioactive compounds. Virtual screening and molecular docking studies have been used to identify potential binding modes of 1-(Oxetan-3-yl)-1H-pyrazol-5-amine with target proteins. These studies have provided valuable insights into its interaction mechanisms and have guided the design of more potent derivatives. For instance, computational modeling has revealed that the oxetane ring interacts preferentially with hydrophobic pockets in protein targets, while the pyrazole core forms hydrogen bonds with polar residues.

The therapeutic potential of 1-(Oxetan-3-yl)-1H-pyrazol-5-amine has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammation. Preliminary results suggest that this compound exhibits inhibitory activity against multiple targets, making it a promising candidate for further development. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to enhance bioavailability.

One area where 1-(Oxetan-3-yl)-1H-pyrazol-5-am ine shows particular promise is in oncology research. Pyrazole derivatives have been reported to inhibit growth factor receptors and downstream signaling pathways involved in tumor progression. The oxetane moiety may enhance tumor-specific targeting by interacting with overexpressed proteins on cancer cell surfaces. Furthermore, the amine group provides a handle for conjugation with imaging agents or prodrugs, enabling both therapeutic and diagnostic applications.

Another exciting application lies in the field of anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Studies have shown that pyrazole-based compounds can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The unique structural features of 1-(Oxetan -3 -yl)- 1 H -py ra z ol -5 -a min e may allow it to interact with inflammatory targets in a manner distinct from existing drugs, potentially offering improved efficacy or reduced side effects.

The development of new antibiotics is also an area where this compound holds promise. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial agents. Pyrazole derivatives have demonstrated activity against Gram-positive bacteria through inhibition of essential metabolic pathways. The oxetane ring may enhance membrane permeability or disrupt bacterial cell wall synthesis when incorporated into an antimicrobial molecule.

In conclusion, 1 -( Ox eta n -3 - yl ) - 1 H -py ra z ol -5 -a min e ( CAS No . 1349708 -97 -9 ) is a versatile heterocyclic compound with significant potential as a pharmacological scaffold . Its unique structural features , combined with its ability to interact with multiple biological targets , make it an attractive candidate for drug development . Recent research has highlighted its promise as a lead compound for treating diseases ranging from cancer to inflammation . As computational methods continue to advance , further insights into its mechanism of action are expected , paving the way for more efficient synthetic strategies and therapeutic applications .